16:0 EPC chloride

Gene delivery Lipofection siRNA delivery
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C42H85ClNO8P
Molecular Weight 798.6 g/mol
Cat. No. B15594254
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name16:0 EPC chloride
Molecular FormulaC42H85ClNO8P
Molecular Weight798.6 g/mol
Structural Identifiers
InChIInChI=1S/C42H85NO8P.ClH/c1-7-10-12-14-16-18-20-22-24-26-28-30-32-34-41(44)47-38-40(39-50-52(46,48-9-3)49-37-36-43(4,5)6)51-42(45)35-33-31-29-27-25-23-21-19-17-15-13-11-8-2;/h40H,7-39H2,1-6H3;1H/q+1;/p-1/t40-,52?;/m1./s1
InChIKeyXXTKXMLARLHZSM-WGVGMMHHSA-M
Commercial & Availability
Standard Pack Sizes25 mg / 100 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

16:0 EPC Chloride: Cationic Ethylphosphocholine Lipid


16:0 EPC chloride (1,2-dipalmitoyl-sn-glycero-3-ethylphosphocholine chloride) is a synthetic, saturated cationic lipid belonging to the ethylphosphocholine (EPC) family. As a quaternary ammonium phospholipid with two 16:0 palmitoyl chains and an ethyl group on the phosphate moiety, it carries a permanent positive charge for electrostatic nucleic acid complexation . This compound is widely established as a benchmark for non-viral gene delivery research, serving as a reference standard in numerous comparative studies of novel cationic lipids [1]. Its high-purity chloride salt form (typically ≥99%) ensures consistent and reproducible experimental outcomes in academic and industrial settings .

Workflow Gel-phase lipid bilayer engineering
Selection Saturated C16 EPC lipid with high-Tm gel phase at 37 °C
Use Context Lipoplex formulation, phase-coexistence studies, ordered DNA compaction

16:0 EPC Chloride: Differentiation from DOTAP and EDOPC


The performance of cationic lipid-based delivery systems is exquisitely sensitive to the lipid's molecular structure. Subtle variations in acyl chain length, saturation, and headgroup chemistry profoundly alter key biophysical parameters such as bilayer fluidity, phase transition temperature, and DNA complexation efficiency [1]. 16:0 EPC chloride occupies a unique position in this chemical space due to its fully saturated 16-carbon palmitoyl chains and an ethylphosphocholine headgroup. This combination imparts a specific set of properties—including a defined gel-to-liquid crystalline phase transition at physiological temperature—that directly influence the stability, cellular uptake, and endosomal escape of lipoplexes . Therefore, substituting 16:0 EPC chloride with a common generic cationic lipid, such as DOTAP, or with a different EPC analog (e.g., 12:0 EPC or 16:0-18:1 EPC) can lead to markedly different and unpredictable experimental outcomes, invalidating comparative studies and compromising the reproducibility of drug delivery formulations [2].

EDOPC (18:1 EPC) remains fluid at 37 °C, altering bilayer permeability and DNA packing relative to 16:0 EPC.
EDMPC (14:0 EPC) melts below 37 °C, removing the solid-phase anchor required for phase-coexistence synergy.
DOTAP lacks ester-linked biodegradability and the interdigitated gel phase characteristic of saturated EPCs.

16:0 EPC Chloride: Evidence & Differentiation


Gel-Phase Bilayer Stability vs. EDOPC

In a head-to-head study evaluating novel cationic carotenoid lipids for siRNA delivery, the positive control lipoplexes formulated with the benchmark lipid EPC achieved a level of gene silencing defined as the reference (100% activity) [1]. The novel single-chain carotenoid lipids 1, 2, 3, and 5 displayed significant knockdown efficiency, but their performance was directly compared and quantified against this EPC baseline [1].

Gel-phase stability
Head-to-head
Tm 41.5–42 °C vs. EDOPC ≈ −20 °C; Δ ≈ 62 °C
Gel phase at 37 °C may support controlled release and phase engineering
DSC; fully hydrated lipid dispersions
Gene delivery Lipofection siRNA delivery

Phase Coexistence-Driven Transfection Enhancement

16:0 EPC chloride exhibits a well-defined gel-to-liquid crystalline phase transition (Tm) at 41.2-41.5°C . This transition is characterized by a main enthalpy change of 8.5-9.0 kcal/mol and a pretransition at approximately 34°C (ΔH = 1.2-1.5 kcal/mol) . In stark contrast, the shorter-chain analog 12:0 EPC has a much lower Tm, existing in a more fluid, liquid-crystalline state at room temperature, which leads to less stable lipoplexes and a different transfection profile .

Transfection synergy
Head-to-head
>5× vs. gel phase; >2× vs. liquid-crystalline phase
Phase coexistence may improve lipofection efficiency
EDMPC/EDPPC mixtures; 70–80 mol% EDPPC
Liposome formulation Membrane biophysics Lipid nanoparticles (LNPs)

Slower Drug Release vs. EDOPC Liposomes

In a study evaluating gene delivery to differentiated hepatocyte-like HepaRG cells, liposomes formulated with egg phosphatidylcholine (EPC) and a diether-NH2 lipid (Diether-NH2) enabled highly efficient transfection while maintaining low cytotoxicity [1]. This performance was directly compared to and found to be superior to that of several commercial transfection reagents, which are often based on more toxic cationic lipids [1].

Drug release rate
Head-to-head
EDPPC released 8-NH₂-ATP slower than EDOPC
Slower release context; may support sustained exposure research
Cationic phospholiposomes; multiple myeloma assay
Cytotoxicity HepaRG cells Xenobiotic metabolism

Reduced Cytotoxicity and Biodegradability vs. EDOPC

A comparative study on DNA vaccine delivery demonstrated that ternary liposomes composed of EPC/DOTAP/DOPE (50/25/25 mol%) exhibit distinct physicochemical properties and in vivo performance compared to binary DOTAP/DOPE (50/50 mol%) lipoplexes [1]. The study specifically compares in vitro cytotoxicity and in vivo antibody production, highlighting the functional impact of incorporating EPC into a common cationic lipid formulation [1].

Cytotoxicity & metabolism
Head-to-head
EDPPC
May inform carrier tolerability profiling
Cell viability assay; half-life few days in culture
Interdigitated gel phase
Class-level
DNA inter-strand spacing 30–32 Å; Tm unchanged by DNA
Ordered lipoplex architecture for structural studies
X-ray diffraction; DNA/lipid ≥1 mol/mol
Membrane permeability
Head-to-head
EDPPC
Tighter chain packing may reduce passive leakage
Langmuir and liposome models
Liposome formulation DOTAP Ternary complexes

16:0 EPC Chloride: Key Applications


Phase-Optimised Lipoplexes via Phase Coexistence

Researchers developing new non-viral vectors for gene therapy or siRNA delivery rely on 16:0 EPC chloride as a well-characterized, literature-validated positive control. Its consistent performance across various cell lines and formulations provides a critical reference point, allowing for the quantitative comparison of novel lipids against a known standard, as demonstrated in studies where its knockdown efficiency serves as the 100% baseline [1].

Sustained Intracellular Drug Delivery

16:0 EPC chloride's high phase transition temperature (Tm ~41.5°C) is a key asset in designing temperature-stable lipid nanoparticles (LNPs) for nucleic acid or drug delivery. This property is exploited to create 'gel-phase' nanoparticles that are rigid at physiological temperature (37°C), which can enhance stability during storage and circulation. This feature is particularly relevant for applications requiring controlled release or enhanced intracellular delivery mediated by external stimuli like shock waves .

Low-Toxicity, Clearable Vaccine Adjuvant Platforms

Due to the established low cytotoxicity profile of EPC-based lipids relative to many commercial transfection reagents, 16:0 EPC chloride is the preferred choice for delivering nucleic acids into sensitive, difficult-to-transfect primary cells like hepatocytes, endothelial cells, and immune cells. Its use minimizes cellular stress and apoptosis, enabling more physiologically relevant assays and facilitating the development of safer in vivo gene therapy vectors [2].

Structural Studies of Interdigitated Bilayers & DNA Assemblies

As a component in multi-lipid formulations, 16:0 EPC chloride acts as a modulator of lipoplex physicochemical properties. When combined with other functional lipids like DOTAP or DOPE, it allows formulation scientists to precisely tune parameters such as surface charge (zeta potential), particle size, and bilayer fluidity. This tunability is essential for optimizing the in vivo performance of DNA vaccines and gene therapies, where biodistribution and cellular uptake are highly formulation-dependent [3].

Application
Selection Property
Validation Focus
Phase-coexistence lipoplex engineering
High-Tm gel-phase anchor
Phase behavior (DSC), transfection endpoint
Controlled-release carrier design
Saturated-chain gel-phase bilayer
Release kinetics, membrane permeability assays
Biodegradable cationic adjuvant research
Ester-linked, PLA₂-metabolizable lipid
Cytotoxicity and metabolic stability profiling
Lipid-DNA biophysical characterization
Interdigitated gel phase with ordered DNA lattice
X-ray diffraction, phase behavior mapping

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

36 linked technical documents
Explore Hub


Quote Request

Request a Quote for 16:0 EPC chloride

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.